Cas no 1261891-87-5 (2-Chloro-5-(3-fluoro-2-methylphenyl)phenol)

2-Chloro-5-(3-fluoro-2-methylphenyl)phenol is a halogenated phenolic compound featuring a chloro-substituted phenol core linked to a 3-fluoro-2-methylphenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling reactions and electrophilic substitutions. Its lipophilic nature improves membrane permeability, which is advantageous in bioactive molecule design. The compound’s stability under various conditions allows for flexible handling in multi-step syntheses. Its precise substitution pattern enables selective functionalization, supporting the development of targeted chemical entities.

2-Chloro-5-(3-fluoro-2-methylphenyl)phenol structure

1261891-87-5 structure

Product Name:2-Chloro-5-(3-fluoro-2-methylphenyl)phenol

CAS No:1261891-87-5

MF:C₁₃H₁₀ClFO

MW:236.669306278229

MDL:MFCD18315496

CID:2621895

PubChem ID:53221235

Update Time:2025-06-10

2-Chloro-5-(3-fluoro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- DTXSID00685896
- 2-Chloro-5-(3-fluoro-2-methylphenyl)phenol, 95%
- AKOS017557194
- 4-Chloro-3'-fluoro-2'-methyl[1,1'-biphenyl]-3-ol
- MFCD18315496
- 1261891-87-5
- 2-CHLORO-5-(3-FLUORO-2-METHYLPHENYL)PHENOL
- 2-Chloro-5-(3-fluoro-2-methylphenyl)phenol
- MDL： MFCD18315496
- Inchi： 1S/C13H10ClFO/c1-8-10(3-2-4-12(8)15)9-5-6-11(14)13(16)7-9/h2-7,16H,1H3
- InChI Key： JZWUOHPKUHXHQO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1O)C1C=CC=C(C=1C)F

Computed Properties

Exact Mass: 236.0404208Da
Monoisotopic Mass: 236.0404208Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 20.2Å²

2-Chloro-5-(3-fluoro-2-methylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321688-5 g	2-Chloro-5-(3-fluoro-2-methylphenyl)phenol, 95%; .	1261891-87-5	95%	5g	€1159.00	2023-04-26
abcr	AB321688-5g	2-Chloro-5-(3-fluoro-2-methylphenyl)phenol, 95%; .	1261891-87-5	95%	5g	€1159.00	2025-02-27